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Compound of Interest

Compound Name: 4-Chloro-3-nitrocinnamic acid

Cat. No.: B1298434 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety and handling information for 4-
Chloro-3-nitrocinnamic acid (CAS No. 20797-48-2). The following sections detail the known

hazards, precautionary measures, emergency procedures, and representative experimental

protocols relevant to the safe use of this compound in a research and development setting.

Hazard Identification and Classification
4-Chloro-3-nitrocinnamic acid is classified as a hazardous substance. The primary routes of

exposure are inhalation, skin contact, and eye contact. The compound presents as a yellow

solid and has no specified odor information.[1][2]

Table 1: GHS Hazard Classification
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Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 2
H315: Causes skin irritation.[1]

[2]

Serious Eye Damage/Eye

Irritation
2

H319: Causes serious eye

irritation.[1][2]

Specific target organ toxicity —

Single exposure (Respiratory

tract irritation)

3
H335: May cause respiratory

irritation.[1][2]

Signal Word: Warning[1][2]

Precautionary Measures and Personal Protective
Equipment (PPE)
Strict adherence to the following precautionary measures is mandatory to ensure the safety of

laboratory personnel.

Table 2: Precautionary Statements
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Type Code Precautionary Statement

Prevention P261

Avoid breathing

dust/fume/gas/mist/vapors/spr

ay.[1][2]

P264

Wash face, hands and any

exposed skin thoroughly after

handling.[1][2]

P271
Use only outdoors or in a well-

ventilated area.[1][2]

P280

Wear protective

gloves/protective clothing/eye

protection/face protection.[1][2]

Response P302 + P352
IF ON SKIN: Wash with plenty

of soap and water.[1][2]

P304 + P340

IF INHALED: Remove person

to fresh air and keep

comfortable for breathing.[1][2]

P305 + P351 + P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.[1][2]

P312
Call a POISON CENTER or

doctor if you feel unwell.[1][2]

P362 + P364
Take off contaminated clothing

and wash it before reuse.[1][2]

Storage P403 + P233

Store in a well-ventilated

place. Keep container tightly

closed.[1][2]

Disposal P501 Dispose of contents/container

to an approved waste disposal
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plant.[1][2]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles.

Skin Protection: Wear protective gloves and clothing to prevent skin exposure.

Respiratory Protection: Use a NIOSH/MSHA approved respirator if exposure limits are

exceeded or if irritation or other symptoms are experienced.

First Aid Measures
In the event of exposure, immediate action is crucial. The following table outlines the

recommended first aid procedures.

Table 3: First Aid Measures

Exposure Route First Aid Procedure

Eye Contact

Rinse immediately with plenty of water, also

under the eyelids, for at least 15 minutes. Get

medical attention.[1][2]

Skin Contact

Wash off immediately with plenty of water for at

least 15 minutes. If skin irritation persists, call a

physician.[1][2]

Inhalation

Remove to fresh air. If not breathing, give

artificial respiration. Get medical attention if

symptoms occur.[1][2]

Ingestion

Clean mouth with water and drink afterwards

plenty of water. Get medical attention if

symptoms occur.[1][2]

Handling and Storage
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Proper handling and storage procedures are essential to maintain the integrity of 4-Chloro-3-
nitrocinnamic acid and to prevent accidental exposure.

Handling: Avoid contact with skin, eyes, and clothing. Avoid ingestion and inhalation. Ensure

adequate ventilation. Avoid dust formation.

Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place.

Experimental Protocols for Safety Assessment
While specific toxicological studies for 4-Chloro-3-nitrocinnamic acid are not readily available

in the public domain, the following are detailed methodologies based on OECD guidelines for

assessing the key hazards associated with this compound. These protocols are representative

of the type of studies that would be conducted to determine the skin and eye irritation potential

of a chemical.

Acute Dermal Irritation/Corrosion (Based on OECD
Guideline 404)
Objective: To determine the potential of a substance to produce reversible inflammatory

changes in the skin.

Methodology:

Test Animal: The albino rabbit is the recommended species.

Preparation: Approximately 24 hours before the test, the fur on the dorsal area of the trunk is

clipped.

Application: A dose of 0.5 g of the test substance (moistened with a small amount of water to

form a paste) is applied to a small area (approx. 6 cm²) of the clipped skin and covered with

a gauze patch and semi-occlusive dressing.

Exposure: The exposure period is 4 hours.

Observation: After the exposure period, the patch is removed, and the skin is gently

cleansed. The skin is then examined for erythema (redness) and edema (swelling) at 1, 24,
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48, and 72 hours after patch removal.

Scoring: The reactions are scored on a scale of 0 (no reaction) to 4 (severe reaction) for both

erythema and edema.

Table 4: Draize Scale for Scoring Skin Reactions

Reaction Score Description

Erythema and Eschar

Formation
0 No erythema

1
Very slight erythema (barely

perceptible)

2 Well-defined erythema

3 Moderate to severe erythema

4

Severe erythema (beet

redness) to slight eschar

formation (injuries in depth)

Edema Formation 0 No edema

1
Very slight edema (barely

perceptible)

2
Slight edema (edges of area

well defined by definite raising)

3
Moderate edema (raised

approximately 1 millimeter)

4

Severe edema (raised more

than 1 millimeter and

extending beyond the area of

exposure)

Acute Eye Irritation/Corrosion (Based on OECD
Guideline 405)
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Objective: To determine the potential of a substance to produce reversible or irreversible

changes in the eye.

Methodology:

Test Animal: The albino rabbit is the recommended species.

Procedure: A single dose of 0.1 g of the solid substance is instilled into the conjunctival sac

of one eye of the animal. The other eye remains untreated and serves as a control.

Observation: The eyes are examined at 1, 24, 48, and 72 hours after instillation. The cornea,

iris, and conjunctiva are evaluated for any lesions.

Scoring: The ocular reactions are scored according to a standardized system.

Table 5: Draize Scale for Scoring Ocular Lesions
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Structure Parameter Score Description

Cornea Opacity 0
No ulceration or

opacity

1

Scattered or diffuse

areas of opacity,

details of iris clearly

visible

2

Easily discernible

translucent areas,

details of iris slightly

obscured

3

Nacreous areas, no

details of iris visible,

size of pupil barely

discernible

4

Opaque cornea, iris

not discernible

through the opacity

Iris 0 Normal

1

Folds above normal,

congestion, swelling,

circumcorneal

injection (any or all of

these or combination

of any thereof) iris still

reacting to light (a

sluggish reaction is

considered positive)

2

No reaction to light,

hemorrhage, gross

destruction (any or all

of these)
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Conjunctivae Redness 0 Blood vessels normal

1
Some blood vessels

definitely injected

2

More diffuse, deeper

crimson red, individual

vessels not easily

discernible

3 Diffuse beefy red

Chemosis (Swelling) 0 No swelling

1

Any swelling above

normal (includes

nictitating membrane)

2
Obvious swelling with

partial eversion of lids

3
Swelling with lids

about half-closed

4
Swelling with lids

more than half-closed

Safety and Handling Workflow
The following diagram illustrates the logical workflow for the safe handling of 4-Chloro-3-
nitrocinnamic acid, from initial hazard assessment to emergency response.
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Hazard Identification
(Skin Irritant 2, Eye Irritant 2, STOT SE 3)

Risk Assessment
(Evaluate exposure potential)

 informs

Implement Control Measures

 dictates

Engineering Controls
(Fume Hood, Ventilation)

Administrative Controls
(SOPs, Training)

Personal Protective Equipment (PPE)
(Gloves, Goggles, Lab Coat)

Safe Handling and Storage
(Avoid dust, Store in cool, dry, well-ventilated area)

Emergency Preparedness

 requires

First Aid Measures
(Eye Wash, Safety Shower)

Spill Response
(Spill Kit)

Waste Disposal
(Approved Waste Disposal Plant)

Click to download full resolution via product page

Figure 1: Safety and Handling Workflow for 4-Chloro-3-nitrocinnamic acid.

Disclaimer: This document is intended as a guide and is not a substitute for a comprehensive

Safety Data Sheet (SDS). It is the responsibility of the user to ensure that all safety precautions

are followed. The experimental protocols described are based on standard OECD guidelines

and are provided for informational purposes. Specific experimental results for 4-Chloro-3-
nitrocinnamic acid were not available in the public domain at the time of writing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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